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Compound of Interest

Compound Name: N-nitroso-olanzapine

Cat. No.: B15812381

Get Quote

An In-depth Guide to the CAS Number, Molecular Structure, and Analytical Considerations of a

Critical Olanzapine Impurity

This technical guide provides a comprehensive overview of N-nitroso-olanzapine, a potential

nitrosamine impurity in the atypical antipsychotic drug olanzapine. This document is intended

for researchers, scientists, and drug development professionals, offering detailed information

on its chemical identity, physicochemical properties, and analytical methodologies.

Chemical Identity and Molecular Structure
N-nitroso-olanzapine is the N-nitroso derivative of olanzapine, formed by the substitution of

the hydrogen atom on the secondary amine of the benzodiazepine ring with a nitroso group.

Molecular Structure:

The molecular structure of N-nitroso-olanzapine is presented below:

SMILES:CN1CCN(C2=NC3=CC=CC=C3N(N=O)C4=C2C=C(C)S4)CC1[1]
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InChI:InChI=1S/C17H19N5OS/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-

15(14)22(19-23)17(13)24-12/h3-6,11H,7-10H2,1-2H3[2]

The chemical and physical properties of N-nitroso-olanzapine are summarized in the table

below. It is important to note that a registered CAS number for this specific compound is not

publicly available.[3]

Identifier Value Reference

IUPAC Name

2-Methyl-4-(4-methylpiperazin-

1-yl)-10-nitroso-10H-

benzo[b]thieno[2,3-e][1]

[4]diazepine

[1][3]

CAS Number Not Available [3][5][6]

Molecular Formula C17H19N5OS [2][3]

Molecular Weight 341.43 g/mol [3]

Physicochemical and Regulatory Data
The following table summarizes the computed physicochemical properties of N-nitroso-
olanzapine, as experimental data is not widely available. Additionally, the regulatory

acceptable intake limit is provided.
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Property Value Reference

XLogP3 2.7 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Rotatable Bond Count 1 [2]

Exact Mass 341.13103142 [2]

Topological Polar Surface Area 59.8 Å² [2]

Heavy Atom Count 24 [2]

HPLC Purity
≥98% (Commercially available

reference standards)
[5]

FDA Acceptable Intake (AI)

Limit
1500 ng/day [4][7]

Formation and Synthesis Considerations
N-nitroso-olanzapine is a nitrosamine drug substance-related impurity (NDSRI) that can

potentially form from the reaction of olanzapine with nitrosating agents.

Olanzapine
(Secondary Amine Precursor)

N-Nitroso-Olanzapine

Nitrosation

Nitrosating Agents
(e.g., Nitrites in Excipients)

Click to download full resolution via product page

Potential formation pathway of N-nitroso-olanzapine.
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It is noteworthy that the synthesis of N-nitroso-olanzapine is not straightforward. A

commercially available "Synthesis Attempts and Failure Report" details multiple unsuccessful

attempts to synthesize this compound under standard nitrosation conditions, suggesting that it

may not form readily.[3] This report indicates that 10 synthesis attempts were made, with

analysis by HPLC, Mass Spectrometry/LC-MS, NMR, and IR.[3]

Analytical Methodologies
A validated analytical method for the routine quantification of N-nitroso-olanzapine is crucial

for ensuring the safety of olanzapine-containing drug products. While a specific validated

method for this impurity is not publicly available, methods for the analysis of olanzapine and its

other impurities can be adapted.

Proposed HPLC Method
The following is a proposed starting point for the development of a High-Performance Liquid

Chromatography (HPLC) method for the detection and quantification of N-nitroso-olanzapine.

Parameter Recommended Condition

Column
C18 reverse-phase column (e.g., Inertsil ODS

3V, 4.6 mm x 250 mm, 5 µm)

Mobile Phase

Gradient elution with a mixture of an aqueous

buffer (e.g., 0.2 M ammonium acetate, pH 4.5)

and an organic solvent (e.g., acetonitrile)

Flow Rate 1.0 mL/min

Detection Photodiode Array (PDA) detector at 254 nm

Column Temperature Ambient or controlled (e.g., 30 °C)

Injection Volume 10-20 µL

Analytical Workflow
The general workflow for the analysis of N-nitroso-olanzapine in a drug substance or product

is outlined below.
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General analytical workflow for N-nitroso-olanzapine.
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Method validation should be performed in accordance with ICH guidelines, assessing

parameters such as specificity, linearity, range, accuracy, precision, limit of detection (LOD),

and limit of quantification (LOQ).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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